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Compound of Interest

Compound Name: Direct Red 254

Cat. No.: B12363504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial suppliers

offering research-grade Direct Red 254, also known as Pigment Red 254. It includes a

compilation of technical data, a discussion of its research applications, and a generalized

experimental protocol for its use as a fluorescent imaging agent.

Introduction to Direct Red 254
Direct Red 254, belonging to the diketopyrrolopyrrole (DPP) class of pigments, is a synthetic

organic compound recognized for its vibrant red color and exceptional stability.[1] While

extensively used in industrial applications such as automotive paints and high-performance

coatings, its robust fluorescent properties and photostability also make it a valuable tool in

scientific research.[1][2] For laboratory applications, it is crucial to source high-purity, research-

grade Direct Red 254 to ensure experimental reproducibility and accuracy.

Commercial Suppliers of Research-Grade Direct
Red 254
Several chemical suppliers offer Direct Red 254 suitable for research purposes. The products

are often labeled "for research use only" to indicate a higher purity standard compared to

industrial grades. Below is a comparative table of suppliers and their product specifications.
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Molecul
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g/mol )
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Number
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s
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red 254

HY-

D0404

Not

specified

C₂₂H₁₅N₅

Na₂O₇S₂
571.49
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00-1

For
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use only.

[3]
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m
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3
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C₂₂H₁₅N₅

Na₂O₇S₂
571.5
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00-1
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only.[1]

Alfa

Chemistr

y

Pigment

red 254
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Not

specified

Not

specified

Not
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65-5

Reagent

grade.

Henan

Tianfu

Chemical

Co.,Ltd.

PIGMEN

T RED

254

Not

specified
99%

Not

specified

Not

specified

84632-

65-5

Available

in various

quantities

.

career

henan

chemical

co

Pigment

Red 254

Not

specified

98%-99.9

%

Not

specified

Not

specified

84632-

65-5

High

purity

options

available.

Physicochemical Properties
Direct Red 254's utility in research is underpinned by its stable physicochemical

characteristics.
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Property Value Reference

Systematic Name

3,6-bis(4-chlorophenyl)-2,5-

dihydropyrrolo[3,4-c]pyrrole-

1,4-dione

[4]

Molecular Formula C₁₈H₁₀Cl₂N₂O₂ [4]

Molecular Weight 357.19 g/mol [4]

Appearance Dark red powder [1]

Solubility
Soluble in water (approx. 100

g/L)
[1]

Lightfastness Excellent (Grade 8)

Thermal Stability Up to 300°C

Research Applications
The primary research applications of Direct Red 254 stem from its properties as a highly stable

and fluorescent molecule.

Fluorescence Microscopy: Due to its strong fluorescence, Direct Red 254 can be used as a

stain for imaging biological samples. Its mechanism of action in a biological context primarily

involves its interaction with molecules like proteins and nucleic acids, exhibiting fluorescence

upon exposure to visible light.[1]

Material Science: As a diketopyrrolopyrrole pigment, it is a subject of research for

applications in organic electronics, including solar cells and fluorescent probes.[5]

Nanoparticle Formulation: Researchers have explored the use of Pigment Red 254 in the

formation of nanoparticles for various imaging and material science applications.

Currently, there is no evidence in the scientific literature to suggest that Direct Red 254 directly

participates in or modulates specific biological signaling pathways. Its role is primarily that of a

stable, fluorescent marker.
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Experimental Protocols
While specific protocols will vary depending on the application, the following provides a

generalized workflow for the use of Direct Red 254 as a fluorescent stain in microscopy.

General Staining Protocol for Cultured Cells
Reagent Preparation:

Prepare a stock solution of Direct Red 254 in a suitable solvent (e.g., DMSO or water).

The optimal solvent and concentration should be determined empirically.

Prepare a working staining solution by diluting the stock solution in an appropriate buffer

(e.g., PBS).

Cell Preparation:

Culture cells on a suitable imaging substrate (e.g., glass-bottom dishes or coverslips).

Wash the cells with Phosphate-Buffered Saline (PBS).

Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde in PBS) for 10-15 minutes

at room temperature.

Wash the cells three times with PBS.

Staining:

Incubate the fixed cells with the Direct Red 254 working solution for a predetermined time

(e.g., 15-60 minutes) at room temperature, protected from light. The optimal staining time

and concentration will need to be optimized.

Wash the cells three times with PBS to remove unbound dye.

Imaging:

Mount the coverslips with an appropriate mounting medium.
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Image the stained cells using a fluorescence microscope with suitable excitation and

emission filters for red fluorescence.

Experimental Workflow Diagram
The following diagram illustrates a typical workflow for a fluorescence microscopy experiment

using Direct Red 254.
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Experimental Workflow: Fluorescence Microscopy with Direct Red 254
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Caption: Workflow for cell staining and fluorescence microscopy.
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Signaling Pathways
As of the current scientific literature, Direct Red 254 is not known to be an active modulator of

specific intracellular signaling pathways. Its primary application in biological research is as a

fluorescent dye for imaging purposes. Therefore, a signaling pathway diagram is not

applicable.

Conclusion
Direct Red 254 is a versatile and stable fluorescent dye with emerging applications in scientific

research, particularly in fluorescence microscopy and materials science. By sourcing research-

grade compound from reputable suppliers and optimizing experimental protocols, researchers

can effectively leverage its properties for a variety of imaging and analytical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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